Cas no 1246814-92-5 (Hydroxy Urea-13C,15N2)

Hydroxy Urea-13C,15N2 structure
Product Name:Hydroxy Urea-13C,15N2
CAS No:1246814-92-5
Molecular Formula:CH4N2O2
Molecular Weight:76.0546598434448
CID:4552867
PubChem ID:71749409
Hydroxy Urea-13C,15N2 Properties
Names and Identifiers
-
- Hydroxy Urea-13C,15N2
- [13C,15N2]-Hydroxy Urea
- hydroxy(13C)urea
- 1246814-92-5
-
- InChIKey: VSNHCAURESNICA-UHFFFAOYSA-N
- Inchi: 1S/CH4N2O2/c2-1(4)3-5/h5H,(H3,2,3,4)
- SMILES: N(O)C(N)=O
Computed Properties
- Exact Mass: 79.02470200g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 79.02470200g/mol
- Heavy Atom Count: 5
- Complexity: 42.9
- Isotope Atom Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.8
- Topological Polar Surface Area: 75.4Ų
Hydroxy Urea-13C,15N2 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AW54634-1mg |
Hydroxy Urea-13C,15N2 |
1246814-92-5 | 1mg |
$334.00 | 2024-04-20 | ||
TRC | H991002-1mg |
Hydroxy Urea-13C,15N2 |
1246814-92-5 | 1mg |
$ 219.00 | 2023-09-07 | ||
AN HUI ZE SHENG Technology Co., Ltd. | H991002-1mg |
1-hydroxyurea-13c-15n2 |
1246814-92-5 | 1mg |
¥1680.00 | 2023-09-15 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-488962-1 mg |
Hydroxy urea-13C,15N2, |
1246814-92-5 | 1mg |
¥2,708.00 | 2023-07-11 |
Hydroxy Urea-13C,15N2 Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1246814-92-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Hydroxy Urea-13C,15N2 Related Literature
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M. Basanta,T. Koimtzis,D. Singh,I. Wilson,C. L. P. Thomas Analyst, 2007,132, 153-163
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Kwok Wei Shah,Thammanoon Sreethawong,Shu-Hua Liu,Shuang-Yuan Zhang,Li Sirh Tan,Ming-Yong Han Nanoscale, 2014,6, 11273-11281
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M. Tsuji,Y. Tamaura Phys. Chem. Chem. Phys., 2000,2, 1473-1479
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Shao-Dan Wang,Chun-Lin Lai,Yi-Xuan Zhang,Shu-Tong Bao,Kang-Le Lv J. Mater. Chem. A, 2022,10, 20975-20983
-
Hong Tang,Santosh Neupane,Li Yin,Jason M. Breslin,Adrienn Ruzsinszky J. Mater. Chem. C, 2023,11, 4711-4727
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Ge Fei,Xiaobing Liu,Shuai Duan,Bingchao Yang,Xin Chen,David J. Singh,Yunxian Liu,Liuxiang Yang J. Mater. Chem. A, 2020,8, 20054-20061
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8. Contents
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Elaine Spain,Brianna Miner,Tia E. Keyes,Robert J. Forster Chem. Commun., 2012,48, 838-840
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